Cas no 82128-81-2 (Ethyl 2-(5-chloro-2-methoxyphenyl)-2-hydroxyethanimidate)

• Product name: Ethyl 2-(5-chloro-2-methoxyphenyl)-2-hydroxyethanimidate
• CAS No: 82128-81-2
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• CID: 987437

Ethyl 2-(5-chloro-2-methoxyphenyl)-2-hydroxyethanimidate Chemical and Physical Properties

Names and Identifiers

• Benzeneethanimidic acid, 5-chloro--alpha--hydroxy-2-methoxy-, ethyl ester (9CI)
• ethyl 2-(5-chloro-2-methoxyphenyl)-2-hydroxyethanimidate
• Ethyl 2-(5-chloro-2-methoxyphenyl)-2-hydroxyethanimidate

• Inchi： 1S/C11H14ClNO3/c1-3-16-11(13)10(14)8-6-7(12)4-5-9(8)15-2/h4-6,10,13-14H,3H2,1-2H3
• InChI Key： YHECVHYFKOQRAS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C(=N)OCC)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Topological Polar Surface Area: 62.5